Cas no 221383-78-4 (2-Oxiranecarboxylicacid, 3-cyclopropyl-, ethyl ester, (2S,3R)-)

• Product Name: 2-Oxiranecarboxylicacid, 3-cyclopropyl-, ethyl ester, (2S,3R)-
• CAS No: 221383-78-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 244255
• Update Time: 2024-01-26

2-Oxiranecarboxylicacid, 3-cyclopropyl-, ethyl ester, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-cyclopropyl-, ethyl ester, (2S,3R)-
• Oxiranecarboxylicacid, 3-cyclopropyl-, ethyl ester, (2S,3R)- (9CI)
• Oxiranecarboxylic acid, 3-cyclopropyl-, ethyl ester, (2S,3R)- (9CI)
• ethyl (2S,3R)-3-cyclopropyloxirane-2-carboxylate
• 2-Oxiranecarboxylic acid, 3-cyclopropyl-, ethyl ester, (2S,3R)-

• Inchi： 1S/C8H12O3/c1-2-10-8(9)7-6(11-7)5-3-4-5/h5-7H,2-4H2,1H3/t6-,7+/m1/s1
• InChI Key： SCCNALLZHBUGIU-RQJHMYQMSA-N
• SMILES： O1[C@H](C2CC2)[C@H]1C(OCC)=O

Computed Properties

• Exact Mass: 156.079
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 192.1±15.0 °C(Predicted)